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Prohexadione-calcium (Pro-Ca) is a plant growth regulator widely utilized in apple orchards to
manage vegetative vigor, improve fruit quality, and aid in disease control. This document
provides detailed application notes and protocols based on current scientific literature,
designed to guide experimental design and practical application in a research and development
context.

Introduction

Prohexadione-calcium functions as a structural mimic of 2-oxoglutaric acid, a co-substrate for
certain dioxygenases.[1] This competitive inhibition blocks the late stages of gibberellin (GA)
biosynthesis, specifically the conversion of GAzo to the biologically active GA1.[1][2][3] The
resulting reduction in gibberellin levels leads to a decrease in cell elongation and,
consequently, shoot growth.[4] Beyond growth regulation, Pro-Ca has been shown to influence
flavonoid metabolism, enhancing the production of phytoalexin-like compounds that contribute
to disease resistance. It can also reduce ethylene formation, which may lead to increased fruit
set by decreasing the abortion of young fruitlets.

Signaling Pathway and Mechanism of Action

Prohexadione-calcium primarily interferes with the gibberellin biosynthesis pathway. The
diagram below illustrates the key steps inhibited by Pro-Ca and its downstream effects.
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Fig. 1: Prohexadione-Calcium's inhibitory effect on gibberellin biosynthesis and flavonoid
metabolism.

Application Protocols for Vegetative Growth Control

The primary application of Pro-Ca in apple orchards is to control excessive vegetative growth.
This helps to improve light penetration into the canopy, reduce pruning costs, and create a
balance between vegetative and reproductive growth.

Application Timing:

The timing of the initial application is crucial for effective growth suppression. Applications
should commence when new shoot growth is between 2.5 to 5 cm (1 to 2 inches). This typically
coincides with the pink stage of flower development to petal fall. Early applications are more
effective as they target the period of rapid shoot elongation. A delay of 2 to 3 weeks after petal
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fall can result in reduced efficacy. It takes approximately 10 to 14 days for the growth-retarding

effects of Pro-Ca to become visible.

Application Rates and Frequency:

Rates can be adjusted based on tree vigor, cultivar, and desired level of control. Multiple low-

rate applications are often more effective for season-long control than a single high-rate

application.
L Application Rate (per 100 Total Seasonal
Objective L Notes
Timing gal) Rate (per acre)
A non-ionic
surfactant is
recommended.
Initial: 1-3 inches Use of a water
Standard Vigor of shoot growth. conditioner like
6 oz Up to 99 oz )
Control Repeat every ammonium
2.5-4 weeks. sulfate (AMS) is
advised,
especially with
hard water.
Higher rates may
) ] Initial: Pink be necessary for
High Vigor )
stage. Repeat 6-10 oz Up to 99 oz very vigorous
Control i
every 3 weeks. cultivars or
conditions.
Often tank-mixed
] ) with Actigard™
Fire Blight Petal fall (shoots
] ] 2-6 0z As needed (1 oz/acre) for
Suppression 1.5-3 inches)
enhanced
control.

Tank Mixing and Adjuvants:
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e Surfactants: The inclusion of a non-ionic surfactant is recommended to improve coverage
and uptake.

o Water Conditioners: In areas with hard water, the addition of ammonium sulfate (AMS) at a
rate equal to the weight of the Pro-Ca product is recommended to prevent the precipitation of
prohexadione-calcium.

e Incompatibilities: Pro-Ca should not be tank-mixed with foliar nutrient sprays containing free
calcium, such as calcium chloride or calcium nitrate, as this can cause precipitation. Boron
sprays should also be avoided in tank mixes.

Effects on Fruiting and Disease

Fruit Set and Thinning:

Pro-Ca application can lead to an increase in fruit set, primarily by reducing "June drop". This
necessitates a more aggressive chemical thinning program to avoid over-cropping, which can
lead to smaller fruit size and reduced return bloom.

Disease Suppression:

» Fire Blight (Erwinia amylovora): Pro-Ca provides indirect control of the shoot blight phase of
fire blight. By inhibiting shoot elongation, it promotes the development of thicker cell walls in
the new shoots, creating a physical barrier to bacterial invasion. The inhibitory effect begins
10 to 14 days after application.

e Scab (Venturia inaequalis): Some studies have reported a reduction in scab development
following Pro-Ca applications, which may be linked to the induced changes in flavonoid
metabolism and enhanced host resistance.

Experimental Protocol: Evaluating Pro-Ca Efficacy

The following outlines a general experimental workflow for assessing the impact of Pro-Ca on
apple trees.
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Fig. 2: A generalized experimental workflow for evaluating Prohexadione-Calcium in apple
orchards.

Methodology Details:

o Experimental Design: A completely randomized design with multiple replications (e.g., 4-5)
and multiple trees per experimental unit (e.g., 5-10) is recommended.

e Treatments: Include an untreated control and various rates and timings of Pro-Ca. It may
also be relevant to include treatments with different adjuvants.

o Application: Treatments should be applied to the point of drip using a calibrated sprayer to
ensure uniform coverage.

e Data Collection:

o Shoot Growth: Randomly select and tag a predetermined number of current-season
shoots per tree and measure their length weekly or bi-weekly.

o Fruit Set: Count the number of fruitlets on tagged limbs or flower clusters after initial fruit
drop and again after "June drop" to determine final set.

o Yield and Fruit Quality: At harvest, record the total weight of fruit per tree. Take a random
subsample of fruit to measure size (diameter), weight, firmness, soluble solids content,
and titratable acidity. Assess for any disorders like russeting.

o Return Bloom: In the spring following the application, count the number of flower clusters
on the previously tagged limbs to assess the effect on flower bud formation.

Summary of Quantitative Data from Cited
Experiments
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) Application o
Cultivar(s) Pro-Ca Rate(s) L. Key Findings Reference
Timing
Increased fruit
set, necessitating
more aggressive
‘Mclintosh’, thinning.
o 125, 250 mg/L Petal fall
'‘Delicious’ Reduced return
bloom linearly
with increasing
concentration.
) Resulted in
o Multiple
‘Spur Delicious' 45 g/100 L o shorter shoot
applications
growth.
] Significant
‘Empire’, 'Royal - o
75, 125 mg/L Not specified reduction in
Court'
shoot length.
75, 150, 75+75 ) Resulted in
Two consecutive
‘Jonagold’ mg/dm3; 125, shorter shoot
years
175, 200 mg/dm3 length.
Reduced one-
year shoot length
by 1.6 to 1.96
1.25 + 1.25 g/ha )
] . N times compared
'Sinap Orlovskii' (double Not specified
L to control.
application)

Increased yield
and commercial

value of fruits.

'‘Gala'

42.5, 125 mg/L

Two applications

in May

Increased fruit
set and
decreased return
bloom as Pro-Ca

rate increased.
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'Idared’, ] Evaluated in
-~ Annually during o )
'‘Generos', Not specified combination with
_ 2019-2022 -
'Florina’ fertilizers.
150 mg/L; 188 Reduced severity
'‘Golden
o mg/L (two Petal fall of russet and
Delicious' o .
applications) scarf skin.
Conclusion

Prohexadione-calcium is a valuable tool for managing apple orchard systems. Its efficacy is
highly dependent on proper application timing, rate, and consideration of environmental and
cultivar-specific factors. For research and development purposes, carefully designed
experiments are crucial to optimize its use for specific production goals, whether for vegetative
growth control, yield management, or as part of an integrated disease management program.
The protocols and data presented here provide a foundation for further investigation and
application of this plant bioregulator.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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